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Compound of Interest

Compound Name: 4-Phenylbutane-2-thiol

Cat. No.: B15270998

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the chemical compound 4-Phenylbutane-2-
thiol, focusing on its IUPAC nomenclature and structural representation. This information is
critical for accurate identification, synthesis, and application in research and development.

IUPAC Nomenclature and Structural Elucidation

The formal name of the compound as designated by the International Union of Pure and
Applied Chemistry (IUPAC) is 4-phenylbutane-2-thiol.[1] This name systematically describes
the molecular structure of the compound.

Structural Breakdown:
o Butane: The root of the name, "-butane-", indicates a four-carbon aliphatic chain.

o -2-thiol: The "-thiol" suffix signifies the presence of a sulfhydryl (-SH) functional group. The
"2-" prefix specifies that this thiol group is bonded to the second carbon atom of the butane
chain.

e 4-Phenyl-: The "Phenyl-" prefix indicates the attachment of a phenyl group (a benzene ring,
CeHs) to the butane chain. The "4-" prefix denotes that the phenyl group is connected to the
fourth carbon atom of the butane chain.

The chemical formula for 4-Phenylbutane-2-thiol is Ci10H14S.[1]
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Chemical Structure Visualization

To further clarify the molecular architecture, the following diagram illustrates the structure of 4-
Phenylbutane-2-thiol.

Caption: Molecular structure of 4-Phenylbutane-2-thiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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